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Compound of Interest

Compound Name: Rebaudioside E

Cat. No.: B1447645

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rebaudioside E is a naturally occurring steviol glycoside found in the leaves of the Stevia
rebaudiana Bertoni plant. As a high-intensity sweetener, it holds significant interest for the food,
beverage, and pharmaceutical industries as a non-caloric sugar substitute. A thorough
understanding of its physicochemical properties is paramount for its application in formulation
development, quality control, and for predicting its behavior in various physiological
environments. This technical guide provides a comprehensive overview of the core
physicochemical characteristics of Rebaudioside E, detailed experimental protocols for their
determination, and a visualization of its interaction with taste signaling pathways.

Core Physicochemical Properties

The fundamental physicochemical properties of Rebaudioside E are summarized in the table
below. These parameters are crucial for predicting its solubility, stability, and overall behavior in
various systems.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1447645?utm_src=pdf-interest
https://www.benchchem.com/product/b1447645?utm_src=pdf-body
https://www.benchchem.com/product/b1447645?utm_src=pdf-body
https://www.benchchem.com/product/b1447645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1447645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula Ca4H70023 [1112][3]
Molecular Weight 967.01 g/mol [11[2][3]
CAS Number 63279-14-1 [1][21[3]
Appearance White powder [4]

Water Solubilty Insoluble (7.7 x 103 g/L at 25 5]

OC)

o 50 mg/mL (requires sonication
Solubility in DMSO _ [6]
and warming)

Approximately 150—300 times
Sweetness Potency [7]
that of sucrose

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of Rebaudioside E
are outlined below. These protocols are based on established methods for the characterization
of steviol glycosides.

Determination of Aqueous Solubility (Higuchi and
Connors Method)

This method is employed to determine the phase solubility of a compound in a particular
solvent.

Materials:

Rebaudioside E

Purified water

Constant temperature water bath

Magnetic stirrers

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3233421/
https://www.researchgate.net/publication/277343057_Interaction_model_of_steviol_glycosides_from_Stevia_rebaudiana_Bertoni_with_sweet_taste_receptors_A_computational_approach
https://chemrxiv.org/engage/chemrxiv/article-details/659daf8a66c138172916c188
https://pmc.ncbi.nlm.nih.gov/articles/PMC3233421/
https://www.researchgate.net/publication/277343057_Interaction_model_of_steviol_glycosides_from_Stevia_rebaudiana_Bertoni_with_sweet_taste_receptors_A_computational_approach
https://chemrxiv.org/engage/chemrxiv/article-details/659daf8a66c138172916c188
https://pmc.ncbi.nlm.nih.gov/articles/PMC3233421/
https://www.researchgate.net/publication/277343057_Interaction_model_of_steviol_glycosides_from_Stevia_rebaudiana_Bertoni_with_sweet_taste_receptors_A_computational_approach
https://chemrxiv.org/engage/chemrxiv/article-details/659daf8a66c138172916c188
https://pubs.rsc.org/en/content/articlehtml/2023/fo/d3fo00818e
https://www.chemsrc.com/en/cas/63279-14-1_1341062.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5302307/
https://www.biosynth.com/p/OR44886/63279-14-1-rebaudioside-e
https://www.benchchem.com/product/b1447645?utm_src=pdf-body
https://www.benchchem.com/product/b1447645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1447645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 0.45 pm membrane filters
e High-Performance Liquid Chromatography (HPLC) system
Procedure:

o Prepare a series of aqueous solutions with varying concentrations of a complexing agent if
studying complexation, or use purified water alone for intrinsic solubility.

o Add an excess amount of Rebaudioside E to each solution to create a suspension.

» Place the suspensions in a constant temperature water bath (e.g., 25.0 £ 0.1 °C) and stir
continuously for a set period (e.g., 72 hours) to ensure equilibrium is reached.[1]

 After reaching equilibrium, filter the suspensions through a 0.45 pm membrane filter to
remove the excess, undissolved solid.[1]

e Analyze the concentration of dissolved Rebaudioside E in the filtrate using a validated
HPLC method.

e The solubility is determined from the concentration of the saturated solution.

Melting Point Determination

The melting point is a critical indicator of purity.
Materials:

e Rebaudioside E

e Capillary tubes

e Melting point apparatus (e.g., MelTemp or Thiele tube)
Procedure:

e Finely powder a small amount of dry Rebaudioside E.
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o Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed
end of the tube on a hard surface.[8]

e Place the capillary tube into the heating block of the melting point apparatus.

e Heat the sample at a controlled rate (e.g., 1-2 °C per minute) when approaching the
expected melting point.

o Record the temperature at which the first droplet of liquid appears and the temperature at
which the entire sample becomes a clear liquid. This range is the melting point of the
substance.[8]

Measurement of Optical Rotation

Optical rotation is a key property for chiral molecules like Rebaudioside E.
Materials:

Rebaudioside E

A suitable solvent in which the compound is soluble (e.g., a specific concentration in an
organic solvent or aqueous mixture)

Polarimeter

Volumetric flask

Analytical balance
Procedure:

o Accurately weigh a specific amount of Rebaudioside E and dissolve it in a precise volume
of the chosen solvent in a volumetric flask to prepare a solution of known concentration.

» Calibrate the polarimeter by measuring the optical rotation of the pure solvent (blank
reading).
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« Fill the polarimeter tube with the prepared solution of Rebaudioside E, ensuring no air
bubbles are present.

o Measure the angle of rotation at a specified temperature (e.g., 20°C or 25°C) and
wavelength (typically the sodium D-line at 589 nm).[9][10]

e The specific rotation [a] is calculated using the formula: [a] = a/ (I X ¢) where:
o o is the observed rotation in degrees.
o |is the path length of the polarimeter tube in decimeters.
o c is the concentration of the solution in g/mL.[11]

Taste Receptor Interaction Pathway

Rebaudioside E, like other steviol glycosides, elicits its sweet taste through interaction with
specific taste receptors on the tongue. The current understanding of this interaction also points
towards an engagement with bitter taste receptors, which may contribute to the characteristic
aftertaste of some stevia-derived sweeteners.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Solubility Enhancement of Steviol Glycosides and Characterization of Their Inclusion
Complexes with Gamma-Cyclodextrin - PMC [pmc.ncbi.nim.nih.gov]

o 2. researchgate.net [researchgate.net]
e 3. chemrxiv.org [chemrxiv.org]

e 4. Rebaudioside A from Stevia rebaudiana stimulates GLP-1 release by enteroendocrine
cells via bitter taste signalling pathways - Food & Function (RSC Publishing)
DOI:10.1039/D3FO00818E [pubs.rsc.org]

» 5. Rebaudioside E | CAS#:63279-14-1 | Chemsrc [chemsrc.com]

» 6. Development of Next Generation Stevia Sweetener: Rebaudioside M - PMC
[pmc.ncbi.nlm.nih.gov]

e 7. Rebaudioside E | 63279-14-1 | OR44886 | Biosynth [biosynth.com]

e 8. chem.libretexts.org [chem.libretexts.org]

» 9. digicollections.net [digicollections.net]

e 10. European Pharmacopoeia 2.2.7. Optical Rotation | Anton Paar Wiki [wiki.anton-paar.com]
e 11. scribd.com [scribd.com]

¢ To cite this document: BenchChem. [Physicochemical Properties of Rebaudioside E: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1447645#physicochemical-properties-of-
rebaudioside-e]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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